Cas no 1315569-24-4 (4-(1-Methylcyclobutyl)benzoic acid)

• Product Name: 4-(1-Methylcyclobutyl)benzoic acid
• CAS No: 1315569-24-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6045087
• PubChem ID: 57826092
• Update Time: 2025-06-08

4-(1-Methylcyclobutyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Z5560071893
• 1315569-24-4
• 4-(1-methylcyclobutyl)benzoic acid
• SCHEMBL12356799
• EN300-37339626
• 4-(1-Methylcyclobutyl)benzoic acid

• Inchi： 1S/C12H14O2/c1-12(7-2-8-12)10-5-3-9(4-6-10)11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14)
• InChI Key： NRWOGKLJYHACLU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1(C)CCC1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(1-Methylcyclobutyl)benzoic acid

4-(1-Methylcyclobutyl)benzoic Acid: A Comprehensive Overview

4-(1-Methylcyclobutyl)benzoic acid, identified by the CAS number 1315569-24-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid moiety attached to a 1-methylcyclobutyl group, which introduces a degree of structural complexity that enhances its chemical reactivity and biological activity.

The synthesis of 4-(1-Methylcyclobutyl)benzoic acid involves a series of carefully designed reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthetic pathways to minimize environmental impact and improve scalability. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its preparation, thereby reducing reaction times and enhancing selectivity.

The physical and chemical properties of 4-(1-Methylcyclobutyl)benzoic acid are highly dependent on its molecular structure. The benzoic acid group contributes to its acidity, while the 1-methylcyclobutyl substituent introduces steric hindrance and influences the compound's solubility in various solvents. These properties make it a versatile building block in organic synthesis, particularly in the construction of bioactive molecules.

In terms of applications, 4-(1-Methylcyclobutyl)benzoic acid has shown promise in the development of pharmaceutical agents. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied, with recent findings highlighting its role in the synthesis of complex natural products. Additionally, this compound has been investigated for its potential as a ligand in metal-mediated catalysis, where it demonstrates excellent coordination abilities with transition metals such as palladium and nickel.

Recent research has also explored the biological activity of 4-(1-Methylcyclobutyl)benzoic acid. Studies have indicated that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a candidate for further exploration in therapeutic applications. Furthermore, its ability to modulate cellular signaling pathways has been reported in preclinical models, suggesting potential utility in the treatment of inflammatory diseases.

The structural versatility of 4-(1-Methylcyclobutyl)benzoic acid has also led to its use in materials science. For example, it has been employed as a precursor in the synthesis of functional polymers and nanoparticles. Its ability to undergo various post-synthesis modifications enhances its applicability in creating materials with tailored properties for specific applications.

In conclusion, 4-(1-Methylcyclobutyl)benzoic acid, with its unique structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.